Cas no 1248698-55-6 (Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-)
Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-
- 2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
- CS-0267652
- AKOS011874507
- 1248698-55-6
- (2-cyclobutoxyethyl)(cyclopropylmethyl)amine
- EN300-740390
-
- Inchi: 1S/C10H19NO/c1-2-10(3-1)12-7-6-11-8-9-4-5-9/h9-11H,1-8H2
- InChI Key: XJIIWZDCQDSEHC-UHFFFAOYSA-N
- SMILES: C1(CNCCOC2CCC2)CC1
Computed Properties
- Exact Mass: 169.146664230g/mol
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 238.8±13.0 °C(Predicted)
- pka: 9.84±0.19(Predicted)
Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-740390-1.0g |
(2-cyclobutoxyethyl)(cyclopropylmethyl)amine |
1248698-55-6 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338322-50mg |
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine |
1248698-55-6 | 98% | 50mg |
¥23284.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338322-100mg |
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine |
1248698-55-6 | 98% | 100mg |
¥26136.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338322-250mg |
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine |
1248698-55-6 | 98% | 250mg |
¥27324.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338322-500mg |
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine |
1248698-55-6 | 98% | 500mg |
¥22809.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338322-1g |
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine |
1248698-55-6 | 98% | 1g |
¥29700.00 | 2024-08-09 |
Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-
Recent Advances in the Study of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- (CAS: 1248698-55-6)
Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- (CAS: 1248698-55-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.
The compound's unique structural features, including the cyclopropane and cyclobutyl moieties, contribute to its versatility in medicinal chemistry. Recent publications have demonstrated its utility in the design of selective enzyme inhibitors, with a focus on kinases and GPCRs (G-protein-coupled receptors). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- into a series of kinase inhibitors, resulting in improved binding affinity and selectivity profiles.
In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-. A novel catalytic approach utilizing palladium-based catalysts has been reported, which significantly reduces the number of synthetic steps and improves overall efficiency. This method, detailed in a 2024 ACS Catalysis article, has been praised for its scalability and environmental benefits, making it a promising candidate for industrial-scale production.
Pharmacological studies have also shed light on the compound's metabolic stability and pharmacokinetic properties. Preclinical trials have shown that Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- exhibits favorable oral bioavailability and low toxicity, making it a viable candidate for further development. Researchers are particularly excited about its potential in oncology, where it has shown promise as a scaffold for targeted therapies against resistant cancer cell lines.
Looking ahead, the compound's applications are expected to expand into other therapeutic areas, including neurodegenerative diseases and infectious diseases. Ongoing research is exploring its use in the development of next-generation antivirals and neuroprotective agents. The versatility of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-, combined with the recent methodological advancements in its synthesis and application, positions it as a compound of high interest for future drug discovery efforts.
1248698-55-6 (Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)